4-Methyl-1,5-diphenyl-2,4-pentadien-1-one

• Molecular Formula: C18H16O
• Molecular Weight: 248.3 g/mol
• IUPAC Name: (2E,4E)-4-methyl-1,5-diphenylpenta-2,4-dien-1-one
• InChI: InChI=1S/C18H16O/c1-15(14-16-8-4-2-5-9-16)12-13-18(19)17-10-6-3-7-11-17/h2-14H,1H3/b13-12+,15-14+
• InChI Key: JSFPOCREDUBASC-SQIWNDBBSA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C/C(=O)C2=CC=CC=C2
• SMILES: CC(=CC1=CC=CC=C1)C=CC(=O)C2=CC=CC=C2

Description

4-Methyl-1,5-diphenyl-2,4-pentadien-1-one, also known as chalcone, is a naturally occurring compound found in many plants. It is a yellow crystalline solid with a molecular formula C15H12O. Chalcone has attracted significant attention from researchers due to its various biological activities such as anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one varies depending on the biological activity being studied. For example, in cancer cells, 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one induces apoptosis by activating the intrinsic apoptotic pathway through the upregulation of pro-apoptotic proteins such as Bax and downregulation of anti-apoptotic proteins such as Bcl-2. Inflammation is inhibited by 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one through the suppression of NF-κB activation, which reduces the production of pro-inflammatory cytokines. Chalcone also exhibits anti-diabetic activity by activating AMP-activated protein kinase (AMPK), which improves insulin sensitivity and glucose uptake.
Biochemical and Physiological Effects:
Chalcone has been shown to have various biochemical and physiological effects. It exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Chalcone also exhibits anti-inflammatory activity by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB. Additionally, 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one has been found to have anti-cancer activity by inducing apoptosis in cancer cells and inhibiting the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one in lab experiments is its low toxicity, which makes it a safe compound to work with. Chalcone is also relatively easy to synthesize and purify, which makes it a cost-effective compound to use in research. However, one limitation of using 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many future directions for the research of 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one. One direction is to investigate the potential of 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one as a therapeutic agent for various diseases such as cancer, diabetes, and inflammation. Another direction is to explore the structure-activity relationship of 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one and its derivatives to identify compounds with improved biological activities. Additionally, further research is needed to understand the mechanism of action of 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one and its derivatives in various biological systems.

Synthesis Methods

Chalcone can be synthesized by the Claisen-Schmidt condensation reaction between an aromatic aldehyde and an acetophenone in the presence of a base catalyst. The reaction proceeds by the formation of an enolate ion from the acetophenone, which then reacts with the aldehyde to form the 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one. The reaction conditions such as the type of base catalyst, solvent, and temperature can affect the yield and purity of the product.

Scientific Research Applications

Chalcone has been extensively studied for its various biological activities. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Chalcone also exhibits anti-cancer activity by inducing apoptosis in cancer cells and inhibiting the proliferation and migration of cancer cells. Additionally, 4-Methyl-1,5-diphenyl-2,4-pentadien-1-one has been found to have anti-diabetic activity by reducing blood glucose levels and improving insulin sensitivity. Chalcone also exhibits anti-microbial activity against various bacteria and fungi.